Mirogabalin-d4

• Molecular Formula: C12H19NO2
• Molecular Weight: 213.31 g/mol
• InChI: InChI=1S/C12H19NO2/c1-2-8-3-9-5-12(7-13,6-11(14)15)10(9)4-8/h4,9-10H,2-3,5-7,13H2,1H3,(H,14,15)/t9-,10-,12-/m1/s1/i6D2,7D2
• InChIKey: FTBQORVNHOIASH-XIKTWINBSA-N

Mirogabalin-d4 for α2δ-1 Ligand Quantification

Mirogabalin-d4 (DS5565-d4) is a tetra-deuterated stable isotope-labeled analog of the neuropathic pain agent mirogabalin, with molecular formula C₁₂H₁₅D₄NO₂ and molecular weight 213.31 . Four hydrogen atoms are replaced by deuterium at the aminomethyl (–CD₂NH₂) and acetic acid (–CD₂COOH) positions on the bicyclo[3.2.0]hept-3-ene scaffold, as confirmed by SMILES structural characterization . The compound is supplied with HPLC purity exceeding 95% and is intended exclusively as an internal standard (IS) for quantitative LC-MS/MS analysis of mirogabalin in biological matrices [1]. Mirogabalin itself is a third-generation gabapentinoid that selectively targets the α2δ-1 subunit of voltage-gated calcium channels (VGCCs) with a Kd of 13.5 nM for human α2δ-1, and is approved in Japan, South Korea, China, and Taiwan for peripheral neuropathic pain indications .

Type Stable isotope-labeled internal standard (ISTD)

Labeling Tetra-deuterated (d4) at aminomethyl and acetic acid positions

Workflow LC-MS/MS quantification of mirogabalin in research matrices

• [1] Artis Biotech. Mirogabalin D4 Stable Isotope Product Information. CAT No. ASI347, Molecular Formula: C₁₂H₁₅D₄NO₂, Molecular Weight: 213.31, Purity (By HPLC): >95%. Available at: https://artisbiotech.com/prodetails.php?i=2240 View Source

Why Mirogabalin-d4 Cannot Be Replaced

Substituting Mirogabalin-d4 with a deuterated analog of pregabalin or gabapentin as an internal standard for mirogabalin quantification introduces unacceptable analytical error because these compounds differ fundamentally in molecular structure, chromatographic retention behavior, extraction recovery, and ionization efficiency from the target analyte [1]. Mirogabalin exhibits pharmacologic properties that are quantitatively distinct from other gabapentinoids: its α2δ-1 binding affinity (Kd = 13.5 nM) is 4.6-fold higher than pregabalin (Kd = 62.5 nM) and 4.4-fold higher than gabapentin (Kd = 59 nM), with an 8.1-fold slower dissociation rate from α2δ-1 (Koff = 0.0627 hr⁻¹ vs. 0.5051 hr⁻¹ for pregabalin) [1]. At the therapeutic level, 30 mg mirogabalin is equianalgesic to 600 mg pregabalin and over 1,200 mg gabapentin—a ~20:1 and >40:1 potency ratio, respectively—meaning mirogabalin must be quantified at substantially lower plasma concentrations (validated LLOQ of 0.50 ng/mL) [1][2]. The FDA and EMA bioanalytical method validation guidelines, together with established best practices for stable isotope-labeled IS design, specify that the internal standard must be structurally identical to the analyte, with a mass difference of at least 3 Da and preferably 4–5 Da to avoid isotopic cross-talk [3]. Only Mirogabalin-d4 satisfies all three requirements simultaneously for mirogabalin quantification.

Target IS

Mirogabalin-d4 (+4 Da mass shift, matches analyte structure)

Alternative internal standards

Structural mismatch Pregabalin-d4 or gabapentin-d4 differ in retention, extraction, and ionization, inflating variability beyond acceptable limits for low ng/mL quantification.

Mass shift insufficiency Mirogabalin-13C₂,d₁ yields only ~+3 Da, increasing risk of isotopic cross-talk from analyte's natural ¹³C isotopologues.

Bioanalytical guidance alignment Method validation frameworks recommend ≥3 Da, preferably 4–5 Da; Mirogabalin-d4 meets the preferred threshold while the 13C₂,d₁ variant remains at the minimum.

• [1] Kim JY, Abdi S, Huh B, Kim KH. Mirogabalin: could it be the next generation gabapentin or pregabalin? Korean J Pain. 2021;34(1):4-18. doi:10.3344/kjp.2021.34.1.4. PMID: 33380563. View Source
• [2] Bioequivalence and Comparative Pharmacokinetics of Two Generic Mirogabalin Besylate Tablets and Tarlige® in Healthy Chinese Volunteers: A Pooled Analysis. LC-MS/MS assays validated over 1.00–200 ng/mL (5-mg study) and 0.50–500 ng/mL (10-mg study). PMID: 41642563. View Source
• [3] QXQY Group / TRC. Practical Handbook: How to Select the Right Stable Isotope Product for Your Application. General principle: isotopic internal standard should differ from analyte by at least 3 mass units; for molecules with MW 50–800, a shift of 4–5 Da is recommended to avoid isotopic distribution cross-interference. Published 2025-10-16. View Source

Mirogabalin-d4 Comparative Evidence

Mass Shift: Mirogabalin-d4 vs. 13C₂,d₁

Mirogabalin-d4 (MW 213.31) provides a +4.03 Da mass shift relative to non-deuterated mirogabalin (MW 209.28), exceeding the widely accepted ≥3 Da minimum threshold for stable isotope-labeled internal standards and falling within the 4–5 Da range recommended for linear calibration without second-order curve correction [1]. In contrast, the alternative isotope-labeled variant Mirogabalin-13C₂,d₁ carries only two ¹³C and one deuterium, yielding a net mass shift of approximately +3 Da—positioned at the borderline of the minimum recommended separation and more susceptible to isotopic envelope overlap from the analyte's natural abundance ¹³C isotopologues [2]. The structural characterization confirms that all four deuterium atoms in Mirogabalin-d4 are located on sp³-hybridized carbon positions (aminomethyl –CD₂ and acetic acid –CD₂ moieties), which are not prone to pH-dependent hydrogen-deuterium exchange under typical LC-MS conditions .

Mass Shift

Method context

Mirogabalin-d4 +4.03 Da

13C₂,d₁ ~+3 Da

Quantified difference: +4.03 Da vs. ~+3 Da; d4 exceeds the preferred 4 Da threshold.

Ensures linear calibration without polynomial correction and minimizes isotopic cross-talk at low ng/mL.

Stable deuterium placement on sp³ carbons avoids pH-dependent H/D exchange.

Evidence Dimension	Mass shift from non-deuterated parent compound (mirogabalin, MW 209.28)
Target Compound Data	Mirogabalin-d4: MW 213.31, net mass shift +4.03 Da (4 × D substitution)
Comparator Or Baseline	Mirogabalin-13C₂,d₁: net mass shift approximately +3 Da (2 × ¹³C + 1 × D substitution); best-practice threshold: ≥3 Da minimum, 4–5 Da recommended
Quantified Difference	+4.03 Da for Mirogabalin-d4 vs. ~+3 Da for Mirogabalin-13C₂,d₁; d4 variant exceeds the preferred 4 Da threshold by 0.03 Da while the 13C₂,d₁ variant meets only the minimal 3 Da criterion
Conditions	General LC-MS/MS internal standardization guidance for small molecules (MW 50–800 Da); isotopic envelope analysis

Why This Matters

A +4 Da mass shift ensures linear calibration curves without polynomial correction and minimizes isotopic cross-talk from the analyte's natural ¹³C₂ isotopologue (~M+2), directly improving quantitative accuracy at low ng/mL concentrations where mirogabalin is therapeutically measured.

• [1] QXQY Group / TRC. Practical Handbook: Stable Isotope Internal Standard Selection. General principle: ≥3 mass units minimum; 4–5 Da recommended for linear calibration. Published 2025-10-16. View Source
• [2] MedChemExpress. Mirogabalin-13C₂,d₁ (Mixture of Diastereomers) (DS5565-13C₂,d₁). Isotope-Labeled Compounds; C13 and deuterium labeled Mirogabalin. Available at: https://www.medchemexpress.eu/mirogabalin-13c2-d1-mixture-of-diastereomers.html View Source

α2δ-1 Binding Affinity

The parent compound mirogabalin binds to the human α2δ-1 subunit with an equilibrium dissociation constant (Kd) of 13.5 nM, representing a 4.6-fold higher affinity than pregabalin (Kd = 62.5 nM) and a 4.4-fold higher affinity than gabapentin (Kd = 59 nM) [1]. For the human α2δ-2 subunit, mirogabalin exhibits a Kd of 22.7 nM versus 125.0 nM for pregabalin (5.5-fold difference) and 153 nM for gabapentin (6.7-fold difference) [1]. The selectivity ratio (Kd α2δ-2 / Kd α2δ-1) is 1.68 for mirogabalin, 2.00 for pregabalin, and 2.59 for gabapentin, indicating that while all three are α2δ-1-preferring, mirogabalin achieves its therapeutic selectivity through substantially higher absolute affinity at both subunits rather than through differential subunit preference alone [1][2].

α2δ-1 Binding Affinity

Head-to-head

Mirogabalin Kd 13.5 nM

Pregabalin Kd 62.5 nM

4.6× higher affinity; selectivity ratio α2δ-2/α2δ-1 = 1.68.

Context for parent potency; reinforces need for structurally identical IS to match analyte behavior.

Radioligand binding data from recombinant human subunits.

Evidence Dimension	Equilibrium dissociation constant (Kd) for human α2δ-1 and α2δ-2 subunits of voltage-gated calcium channels
Target Compound Data	Mirogabalin: Kd α2δ-1 = 13.5 nM; Kd α2δ-2 = 22.7 nM; selectivity ratio = 1.68
Comparator Or Baseline	Pregabalin: Kd α2δ-1 = 62.5 nM, Kd α2δ-2 = 125.0 nM, ratio = 2.00. Gabapentin: Kd α2δ-1 = 59 nM, Kd α2δ-2 = 153 nM, ratio = 2.59
Quantified Difference	Mirogabalin α2δ-1 affinity: 4.63× pregabalin, 4.37× gabapentin. Mirogabalin α2δ-2 affinity: 5.51× pregabalin, 6.74× gabapentin
Conditions	Radioligand binding displacement assays using recombinant human α2δ-1 and α2δ-2 subunits expressed in mammalian cell systems, as compiled in Kim et al. 2021 (Korean J Pain)

Why This Matters

The parent compound's uniquely high binding affinity mandates a perfectly matched deuterated IS for pharmacokinetic studies, since any structural mismatch in the IS would fail to correct for the differential matrix effects encountered when quantifying an ultra-potent analyte at sub-nanomolar-equivalent plasma concentrations.

• [1] Kim JY, Abdi S, Huh B, Kim KH. Mirogabalin: could it be the next generation gabapentin or pregabalin? Korean J Pain. 2021;34(1):4-18. Section: Comparison of binding and dissociation kinetics. Kd values: Mirogabalin α2δ-1 = 13.5 nM, α2δ-2 = 22.7 nM; Pregabalin α2δ-1 = 62.5 nM, α2δ-2 = 125.0 nM; Gabapentin α2δ-1 = 59 nM, α2δ-2 = 153 nM. doi:10.3344/kjp.2021.34.1.4. View Source
• [2] TargetMol. Mirogabalin besylate (T61434). Kd values: human α2δ-1 = 13.5 nM, human α2δ-2 = 22.7 nM, rat α2δ-1 = 27 nM, rat α2δ-2 = 47.6 nM. CAS: 1138245-21-2. Available at: https://www.targetmol.cn View Source

α2δ-1 Dissociation Kinetics

Mirogabalin dissociates from the human α2δ-1 subunit with a Koff of 0.0627 hr⁻¹, corresponding to a dissociation half-life (t₁/₂) of 11.1 hours—8.1-fold slower than pregabalin's Koff of 0.5051 hr⁻¹ (t₁/₂ ≈ 1.37 hr) [1]. By contrast, dissociation from α2δ-2 is faster for mirogabalin (Koff = 0.2837 hr⁻¹, t₁/₂ = 2.4 hr), creating a dissociation selectivity ratio (Koff α2δ-2 / Koff α2δ-1) of 4.52 for mirogabalin versus only 1.01 for pregabalin (Koff α2δ-1 = 0.5051 hr⁻¹; Koff α2δ-2 = 0.5103 hr⁻¹) [1]. This kinetic selectivity—sustained α2δ-1 target engagement in the dorsal root ganglion combined with rapid α2δ-2 clearance in the cerebellum—is not replicated by any other gabapentinoid and has been mechanistically linked to mirogabalin's wider safety margin and lower incidence of dizziness and somnolence [1].

α2δ-1 Dissociation Kinetics

Head-to-head

Mirogabalin Koff 0.0627 hr⁻¹ (t₁/₂ 11.1 h)

Pregabalin Koff 0.5051 hr⁻¹ (t₁/₂ 1.37 h)

8.1× slower dissociation; dissociation selectivity ratio 4.52 vs. 1.01.

Sustained target engagement necessitates accurate quantification over extended sampling windows.

Kinetic data support IS performance across 24 h PK profiles.

Evidence Dimension	Dissociation rate constant (Koff) and dissociation half-life (t₁/₂) from human α2δ-1 and α2δ-2 subunits
Target Compound Data	Mirogabalin: Koff α2δ-1 = 0.0627 hr⁻¹ (t₁/₂ = 11.1 hr); Koff α2δ-2 = 0.2837 hr⁻¹ (t₁/₂ = 2.4 hr); dissociation selectivity = 4.52
Comparator Or Baseline	Pregabalin: Koff α2δ-1 = 0.5051 hr⁻¹ (t₁/₂ ≈ 1.37 hr); Koff α2δ-2 = 0.5103 hr⁻¹ (t₁/₂ ≈ 1.36 hr); dissociation selectivity = 1.01
Quantified Difference	Mirogabalin Koff α2δ-1 is 8.06× slower than pregabalin; α2δ-1 t₁/₂ is 8.10× longer (11.1 hr vs. 1.37 hr); dissociation selectivity ratio is 4.47-fold greater
Conditions	In vitro dissociation kinetics measured from recombinant human α2δ subunit preparations; data as reported in Kim et al. 2021 (Korean J Pain) referencing Domon et al.

Why This Matters

The uniquely slow α2δ-1 dissociation kinetics of the parent compound create a pharmacologic profile requiring precise, low-level quantification over extended sampling windows (≥24 hr post-dose), where only a structurally identical deuterated IS (Mirogabalin-d4) can maintain acceptable accuracy and precision throughout the entire pharmacokinetic time course.

• [1] Kim JY, Abdi S, Huh B, Kim KH. Mirogabalin: could it be the next generation gabapentin or pregabalin? Korean J Pain. 2021;34(1):4-18. Koff data: Mirogabalin α2δ-1 = 0.0627 hr⁻¹ (t₁/₂ = 11.1 hr), α2δ-2 = 0.2837 hr⁻¹ (t₁/₂ = 2.4 hr); Pregabalin α2δ-1 = 0.5051 hr⁻¹, α2δ-2 = 0.5103 hr⁻¹. doi:10.3344/kjp.2021.34.1.4. View Source

Equianalgesic Potency

Clinical equianalgesic dosing data establish that 30 mg/day of mirogabalin provides pain relief equivalent to 600 mg/day of pregabalin and over 1,200 mg/day of gabapentin, yielding potency ratios of approximately 20:1 versus pregabalin and >40:1 versus gabapentin [1]. The initial therapeutic dose of mirogabalin starts at 5 mg twice daily (10 mg/day) and is titrated to 15 mg twice daily (30 mg/day), producing peak plasma concentrations in the low ng/mL range [1]. Validated LC-MS/MS assays for mirogabalin in human plasma operate at a lower limit of quantification (LLOQ) of 0.50 ng/mL for the 10 mg dose study and 1.00 ng/mL for the 5 mg dose study, with intrasubject variability (CV%) ranging from 3.76% to 20.36% [2]. At these low circulating concentrations—orders of magnitude below those of pregabalin or gabapentin at equianalgesic doses—even minor inaccuracies in internal standard performance produce disproportionate quantitative error.

Equianalgesic Potency

Head-to-head

Mirogabalin 30 mg Equianalgesic to 600 mg pregabalin

Potency ratio ~20:1 vs. pregabalin; >40:1 vs. gabapentin

Therapeutic plasma concentrations in low ng/mL range; LLOQ 0.50 ng/mL.

Low circulating levels demand high-sensitivity IS to meet bioanalytical accuracy criteria.

Equianalgesic dosing derived from randomized controlled trials.

Evidence Dimension	Clinically established equianalgesic daily oral dose and derived potency ratio for neuropathic pain
Target Compound Data	Mirogabalin: equianalgesic daily dose = 30 mg; therapeutic dose range = 10–30 mg/day (5–15 mg bid); typical Cmax in low ng/mL range
Comparator Or Baseline	Pregabalin: equianalgesic daily dose = 600 mg. Gabapentin: equianalgesic daily dose > 1,200 mg
Quantified Difference	Mirogabalin:pregabalin potency ratio ≈ 20:1; mirogabalin:gabapentin potency ratio > 40:1; mirogabalin is dosed at 1/20th the mass of pregabalin for equivalent analgesia
Conditions	Clinical equianalgesic dosing data compiled from randomized controlled trials and summarized in Kim et al. 2021; LC-MS/MS LLOQ data from bioequivalence study (PMID: 41642563)

Why This Matters

The ~20:1 potency ratio means mirogabalin plasma concentrations at therapeutic doses are proportionally lower than pregabalin, demanding a perfectly matched deuterated IS to achieve the ±15–20% accuracy required by regulatory bioanalytical guidelines at sub-ng/mL levels—a requirement that pregabalin-d4 or gabapentin-d4 cannot fulfill for mirogabalin quantification.

• [1] Kim JY, Abdi S, Huh B, Kim KH. Mirogabalin: could it be the next generation gabapentin or pregabalin? Korean J Pain. 2021;34(1):4-18. Equianalgesic dose: 30 mg mirogabalin = 600 mg pregabalin = >1,200 mg gabapentin. doi:10.3344/kjp.2021.34.1.4. View Source
• [2] Bioequivalence and Comparative Pharmacokinetics of Two Generic Mirogabalin Besylate Tablets and Tarlige® in Healthy Chinese Volunteers: A Pooled Analysis. LC-MS/MS LLOQ: 1.00–200 ng/mL (5-mg study), 0.50–500 ng/mL (10-mg study). Intrasubject CV%: 3.76–20.36%. PMID: 41642563. View Source

Oral Absorption Rate (Tmax)

Mirogabalin reaches maximum plasma concentration (Tmax) in less than 1 hour following oral administration, compared to approximately 1 hour for pregabalin and approximately 3 hours for gabapentin [1]. The mean elimination half-life ranges from 2 to 4.9 hours, with 61–72% of the dose excreted unchanged in urine, primarily within the first 0–4-hour collection interval [2][3]. Absolute oral bioavailability is 97.6% in rats and 85.2% in monkeys [3]. Plasma protein binding is relatively low at less than 25% [1]. The rapid absorption and short Tmax of mirogabalin necessitate dense early-phase blood sampling (e.g., 0.25, 0.5, 0.75, 1, 1.5 hr post-dose) to accurately capture Cmax, which in turn demands an internal standard that co-elutes perfectly with the analyte and exhibits identical extraction recovery across all time points—a requirement satisfied only by a structurally identical deuterated IS.

Oral Absorption Rate (Tmax)

Head-to-head

Mirogabalin Tmax

Pregabalin Tmax ~1 h

Rapid absorption requires dense early sampling; 61–72% excreted unchanged in urine.

Time-dependent matrix effects in early-phase samples are best corrected by a co-eluting deuterated IS.

Human Phase 1 PK data; absolute bioavailability 85–98% in preclinical species.

Evidence Dimension	Time to maximum plasma concentration (Tmax) after oral administration
Target Compound Data	Mirogabalin: Tmax < 1 hour; t₁/₂ = 2–4.9 hr; urinary excretion 61–72% unchanged; bioavailability 85.2–97.6%; plasma protein binding <25%
Comparator Or Baseline	Pregabalin: Tmax ~1 hour. Gabapentin: Tmax ~3 hours
Quantified Difference	Mirogabalin Tmax is < 1 hr, at least 3× faster than gabapentin (3 hr). Rapid absorption phase requires dense early sampling for accurate Cmax capture
Conditions	Phase 1 pharmacokinetic studies in healthy human subjects (single and multiple ascending dose); rat and monkey absolute bioavailability studies

Why This Matters

The sub-1-hour Tmax demands dense early-phase blood sampling where matrix effects (phospholipids, hemolysis) are most variable; only a co-eluting deuterated IS with identical ionization behavior can compensate for these time-dependent matrix effects and ensure accurate Cmax determination.

• [1] Kim JY, Abdi S, Huh B, Kim KH. Mirogabalin: could it be the next generation gabapentin or pregabalin? Korean J Pain. 2021;34(1):4-18. Tmax: mirogabalin < 1 hr, pregabalin ~1 hr, gabapentin ~3 hr; protein binding <25%. doi:10.3344/kjp.2021.34.1.4. View Source
• [2] Brown K, Mendell J, Ohwada S, Hsu C, He L, Warren V, Dishy V, Zahir H. Tolerability, pharmacokinetics, and pharmacodynamics of mirogabalin in healthy subjects: Results from phase 1 studies. Pharmacol Res Perspect. 2018;6(5):e00418. Tmax ~1 hr, t₁/₂ = 3.0–4.9 hr, urinary excretion 61–72%. doi:10.1002/prp2.418. View Source
• [3] Yamamura N, Uchiyama M, Takahashi M, Honda T, Nishiya Y. Pharmacokinetics and metabolism of mirogabalin, a novel α2δ ligand, in rats and monkeys. Absolute bioavailability: 97.6% (rat), 85.2% (monkey) at 3 mg/kg. Available via PubPharm. View Source

Mirogabalin-d4 Application Scenarios

Bioequivalence Studies for Mirogabalin Generics

Generic mirogabalin besylate tablet development requires pivotal bioequivalence (BE) studies against the reference product Tarlige®. Validated LC-MS/MS methods for these studies operate at LLOQs of 0.50–1.00 ng/mL in human plasma, with 90% confidence intervals of geometric mean ratios for Cmax and AUC required to fall within 80.00–125.00% per regulatory standards [1]. Mirogabalin-d4 serves as the structurally identical deuterated internal standard that enables the requisite precision—published BE studies achieved intrasubject CV% as low as 3.76% and demonstrated linear pharmacokinetics across the 5–10 mg dose range when using stable isotope-labeled IS methodology [1]. Pregabalin-d4 or gabapentin-d4 cannot substitute because differential extraction recovery and ionization efficiency between structurally dissimilar analytes would inflate variability beyond acceptable regulatory thresholds.

TDM in Renal Impairment

Mirogabalin is eliminated 61–72% unchanged via renal excretion with clearance exceeding glomerular filtration rate, indicating active tubular secretion [2][3]. In patients with renal impairment, dose adjustment based on creatinine clearance is mandatory, creating a clinical need for accurate TDM at low ng/mL concentrations [3]. The validated LC-MS/MS range of 0.50–500 ng/mL using deuterated IS methodology provides sufficient dynamic range to cover both trough concentrations in renally compromised patients and peak concentrations after therapeutic dosing [1]. The 8.1-fold slower α2δ-1 dissociation kinetics of mirogabalin (t₁/₂ = 11.1 hr) versus pregabalin (t₁/₂ ≈ 1.37 hr) further means that plasma concentration alone may not fully predict pharmacodynamic effect, underscoring the importance of precise, IS-corrected quantification in exposure-response analyses [4].

Drug-Drug Interaction Studies

Mirogabalin undergoes minimal hepatic metabolism (13–20% via UGT-mediated glucuronidation), substantially reducing the potential for CYP-mediated drug-drug interactions (DDIs) compared to many co-administered neuropathic pain agents [3]. However, because mirogabalin is a substrate of renal organic cation transporters, DDI studies with cationic drugs (e.g., cimetidine, metformin) require accurate quantification of mirogabalin in plasma and urine [2]. A structurally identical deuterated IS such as Mirogabalin-d4 corrects for the matrix effects introduced by co-administered drugs and their metabolites, which can otherwise cause ion suppression or enhancement in the electrospray ionization source and produce spurious DDI conclusions. The rapid Tmax of <1 hour demands an IS that precisely mirrors the analyte's chromatographic behavior during the critical absorption phase when co-administered drug concentrations are also at their peak.

Preclinical PK-PD Modeling

In rodent and non-human primate models of neuropathic pain, mirogabalin demonstrates 97.6% and 85.2% absolute oral bioavailability, respectively [2]. PK-PD modeling requires serial plasma sampling over extended periods to capture the relationship between exposure and analgesic effect, which is governed by the uniquely slow α2δ-1 dissociation rate (Koff = 0.0627 hr⁻¹) that sustains target engagement in the dorsal root ganglion for >11 hours [4]. Mirogabalin-d4 enables precise quantification across the full PK time course in multiple species without the need for species-specific IS compounds, since the deuterium label does not alter the physicochemical properties governing extraction, chromatography, or ionization relative to the unlabeled analyte. The alternative Mirogabalin-13C₂,d₁ variant, with its +3 Da shift, introduces greater risk of isotopic overlap in complex biological matrices from multiple species where endogenous interfering compounds vary.

Application

Selection Property

Validation Focus

Mirogabalin bioequivalence study support

Structurally identical deuterated IS

LLOQ and precision in human plasma research matrices

Renal impairment exposure research

Co-eluting IS for low ng/mL quantification

Matrix effect correction across renal function groups

Drug-drug interaction research

IS with identical ionization behavior

Ion suppression/enhancement correction with co-administered drugs

Preclinical PK-PD modeling

Species-independent IS recovery

Cross-species quantification accuracy over extended sampling

• [1] Bioequivalence and Comparative Pharmacokinetics of Two Generic Mirogabalin Besylate Tablets (5 mg and 10 mg) and Tarlige® in Healthy Chinese Volunteers: A Pooled Analysis. LC-MS/MS validated ranges: 1.00–200 ng/mL and 0.50–500 ng/mL. Intrasubject CV%: 3.76–20.36%. PMID: 41642563. View Source
• [2] Brown K, Mendell J, Ohwada S, et al. Tolerability, pharmacokinetics, and pharmacodynamics of mirogabalin in healthy subjects: Results from phase 1 studies. Pharmacol Res Perspect. 2018;6(5):e00418. Urinary excretion 61–72% unchanged; Tmax ~1 hr; t₁/₂ = 2–4.9 hr. doi:10.1002/prp2.418. View Source
• [3] Kim JY, Abdi S, Huh B, Kim KH. Mirogabalin: could it be the next generation gabapentin or pregabalin? Korean J Pain. 2021;34(1):4-18. Renal excretion, dose adjustment, minimal metabolism, protein binding <25%. doi:10.3344/kjp.2021.34.1.4. View Source
• [4] Kim JY, Abdi S, Huh B, Kim KH. Mirogabalin: could it be the next generation gabapentin or pregabalin? Korean J Pain. 2021;34(1):4-18. Dissociation kinetics: Koff α2δ-1 = 0.0627 hr⁻¹ (t₁/₂ = 11.1 hr) vs. pregabalin Koff α2δ-1 = 0.5051 hr⁻¹ (t₁/₂ ≈ 1.37 hr). doi:10.3344/kjp.2021.34.1.4. View Source